Cas no 737003-45-1 (1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol)

• Product Name: 1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol
• CAS No: 737003-45-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD08741543
• CID: 559813
• PubChem ID: 329771576
• Update Time: 2025-10-29

1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridin-5-ol,1-methyl-
• 1-Methyl-1H-pyrrolo[2,3-b]pyridin-5-ol
• 1-methylpyrrolo[2,3-b]pyridin-5-ol
• 1H-Pyrrolo[2,3-b]pyridin-5-ol,1-methyl
• 5-hydroxy-1-methyl-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridin-5-ol, 1-methyl-
• AKOS006291551
• SCHEMBL1269052
• 1-Methyl-1H-pyrrolo[2,3-b]pyridin-5-ol, AldrichCPR
• AB48843
• BS-24568
• 737003-45-1
• MFCD08741543
• CS-0205355
• DTXSID40460785
• FT-0678336
• DB-029616
• 1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol

• MDL： MFCD08741543
• Inchi： 1S/C8H8N2O/c1-10-3-2-6-4-7(11)5-9-8(6)10/h2-5,11H,1H3
• InChI Key： KZIKASUARYIORO-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C(=C1)C=CN2C

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 335.5°C at 760 mmHg
• Flash Point: 156.7°C
• Refractive Index: 1.643
• PSA: 38.05000
• LogP: 1.27890

1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol

Professional Introduction to 1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol (CAS No. 737003-45-1)

1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol, identified by the chemical registration number 737003-45-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a methyl group at the 1-position and a hydroxyl group at the 5-position introduces unique functional properties that make this molecule a promising candidate for further exploration in drug discovery.

The pyrrolopyridine scaffold is particularly interesting due to its resemblance to natural products such as indole and pyridine derivatives, which are widely recognized for their pharmacological significance. 1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol exhibits structural features that are conducive to interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. Its potential applications span across various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol and biological macromolecules. Studies have shown that this compound can bind to enzymes and receptors with high affinity, suggesting its suitability for developing small-molecule inhibitors. For instance, preliminary computational studies indicate that it may interact with kinases and other enzymes involved in signal transduction pathways, which are critical in regulating cellular processes.

In the realm of drug discovery, the synthesis of derivatives of 1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol has been extensively explored. Researchers have modified various positions on the core scaffold to enhance potency, selectivity, and pharmacokinetic properties. The hydroxyl group at the 5-position provides a site for further functionalization, allowing chemists to introduce additional substituents that can modulate biological activity. Such modifications have led to the identification of several lead compounds with promising preclinical profiles.

The hydroxyl group at the 5-position also makes 1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol a versatile intermediate in organic synthesis. It can undergo various chemical transformations, including etherification, esterification, and oxidation reactions, enabling the creation of diverse molecular architectures. These synthetic possibilities have opened up new avenues for exploring its pharmacological potential.

One of the most compelling aspects of 1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol is its potential in oncology research. Pyrrolopyridine derivatives have been reported to exhibit inhibitory effects on various cancer-related enzymes and pathways. For example, studies suggest that this compound may interfere with tyrosine kinase activity, which is often dysregulated in cancer cells. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments targeting central nervous system disorders.

Another area where 1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. Preclinical data indicate that this compound may modulate inflammatory pathways by interacting with key mediators such as cyclooxygenase (COX) and lipoxygenase enzymes. By inhibiting these enzymes, it could potentially reduce inflammation and alleviate symptoms associated with inflammatory conditions.

The development of novel synthetic methodologies has also contributed to the growing interest in 1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol. Advances in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure derivatives of this compound. Such advancements are crucial for optimizing pharmacological properties and minimizing off-target effects.

In conclusion, 1-methyl-1H-pyrrolo[2,3-b]pyridin -5 -ol (CAS No. 737003 -45 - 1) represents a significant opportunity for further research and development in pharmaceutical chemistry. Its unique structural features, functional versatility, and potential applications across multiple therapeutic areas position it as a promising candidate for future drug discovery efforts. As research continues to uncover new insights into its biological activities, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.